Cas no 2580232-64-8 (2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid)

2-{(Benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid is a specialized heterocyclic compound featuring a tetrahydrobenzothiazole core functionalized with a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for peptide and medicinal chemistry applications. The Cbz group offers selective deprotection under mild conditions, while the carboxylic acid enables further derivatization. Its rigid bicyclic framework may contribute to enhanced stereochemical control in synthetic pathways. The compound's stability and well-defined reactivity profile make it suitable for constructing complex molecular architectures, particularly in the development of pharmacologically active scaffolds.
2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid structure
2580232-64-8 structure
Product Name:2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
CAS No:2580232-64-8
MF:C16H16N2O4S
MW:332.374242782593
CID:5662826
PubChem ID:165890667
Update Time:2025-10-05

2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(benzyloxy)carbonyl]amino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
    • EN300-27723663
    • 2580232-64-8
    • 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
    • Inchi: 1S/C16H16N2O4S/c19-14(20)11-7-4-8-12-13(11)17-15(23-12)18-16(21)22-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,19,20)(H,17,18,21)
    • InChI Key: WAPBPXVTYZRCIB-UHFFFAOYSA-N
    • SMILES: S1C(NC(=O)OCC2C=CC=CC=2)=NC2=C1CCCC2C(=O)O

Computed Properties

  • Exact Mass: 332.08307817g/mol
  • Monoisotopic Mass: 332.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 117Ų

2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27723663-1g
2-{[(benzyloxy)carbonyl]amino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
2580232-64-8
1g
$541.0 2023-09-10
Enamine
EN300-27723663-5g
2-{[(benzyloxy)carbonyl]amino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
2580232-64-8
5g
$1572.0 2023-09-10
Enamine
EN300-27723663-10g
2-{[(benzyloxy)carbonyl]amino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
2580232-64-8
10g
$2331.0 2023-09-10
Enamine
EN300-27723663-0.05g
2-{[(benzyloxy)carbonyl]amino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
2580232-64-8 95.0%
0.05g
$455.0 2025-03-20
Enamine
EN300-27723663-0.1g
2-{[(benzyloxy)carbonyl]amino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
2580232-64-8 95.0%
0.1g
$476.0 2025-03-20
Enamine
EN300-27723663-0.25g
2-{[(benzyloxy)carbonyl]amino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
2580232-64-8 95.0%
0.25g
$498.0 2025-03-20
Enamine
EN300-27723663-0.5g
2-{[(benzyloxy)carbonyl]amino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
2580232-64-8 95.0%
0.5g
$520.0 2025-03-20
Enamine
EN300-27723663-1.0g
2-{[(benzyloxy)carbonyl]amino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
2580232-64-8 95.0%
1.0g
$541.0 2025-03-20
Enamine
EN300-27723663-2.5g
2-{[(benzyloxy)carbonyl]amino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
2580232-64-8 95.0%
2.5g
$1063.0 2025-03-20
Enamine
EN300-27723663-5.0g
2-{[(benzyloxy)carbonyl]amino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
2580232-64-8 95.0%
5.0g
$1572.0 2025-03-20

2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid Related Literature

Additional information on 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid

Comprehensive Guide to 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid (CAS No. 2580232-64-8)

2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid (CAS No. 2580232-64-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzothiazole family, known for its diverse applications in drug discovery and organic synthesis. With its unique structural features, including a tetrahydrobenzothiazole core and a carboxylic acid functional group, this molecule serves as a valuable intermediate in the development of novel therapeutic agents.

The 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid structure combines a benzyloxycarbonyl (Cbz) protecting group with a tetrahydrobenzothiazole scaffold, making it particularly useful in peptide synthesis and medicinal chemistry. Researchers frequently explore its potential as a building block for more complex molecules, especially in the design of enzyme inhibitors and receptor modulators. Its CAS number 2580232-64-8 serves as a unique identifier in chemical databases and regulatory documentation.

Recent studies highlight the growing importance of benzothiazole derivatives in addressing contemporary health challenges. The 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid structure shows promise in the development of treatments for neurological disorders, given the benzothiazole moiety's ability to cross the blood-brain barrier. This aligns with current research trends focusing on neuroprotective agents and central nervous system (CNS) therapeutics, answering frequent search queries about "new approaches to neurodegenerative disease treatment."

From a synthetic chemistry perspective, the carboxylic acid functionality at position 4 of the tetrahydrobenzothiazole ring provides an excellent handle for further derivatization. This feature makes CAS 2580232-64-8 particularly valuable in creating amide bonds or ester linkages, which are fundamental in constructing more complex pharmaceutical compounds. The Cbz-protected amino group offers additional versatility, allowing selective deprotection in multi-step syntheses - a topic frequently searched by organic chemists working on peptide mimetics and small molecule drugs.

The physicochemical properties of 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid contribute to its utility in drug discovery. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents, a characteristic important for researchers investigating "solubility enhancement strategies for drug candidates." Its molecular weight and logP value make it suitable for optimization in lead compound development, addressing another common search theme in medicinal chemistry forums.

In the context of current pharmaceutical trends, this benzothiazole derivative aligns with the industry's focus on targeted therapies and precision medicine. The scaffold's potential interactions with biological targets frequently appear in discussions about "scaffold hopping in drug design" and "privileged structures in medicinal chemistry." Furthermore, the tetrahydrobenzothiazole core presents opportunities for creating bioisosteres of existing drugs, a technique growing in popularity to improve pharmacokinetic properties.

Quality control and analytical characterization of 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid (CAS 2580232-64-8) typically involve techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, addressing common quality-related queries from researchers and manufacturers. Proper storage conditions, usually at 2-8°C in a dry environment, maintain the stability of this carboxylic acid derivative over extended periods.

The commercial availability of 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid has increased in recent years, reflecting its growing importance in drug discovery pipelines. Suppliers often highlight its use as a pharmaceutical intermediate or research chemical, with purity specifications tailored to different applications. Current market trends show rising demand for such specialty chemicals, particularly in regions with strong biotech and pharma research sectors, answering frequent searches about "sourcing high-quality research chemicals."

Looking forward, 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid continues to show promise in various research domains. Its applications extend beyond traditional pharmaceuticals into areas like chemical biology and diagnostic probe development. The compound's versatility ensures it remains relevant in addressing emerging scientific challenges, particularly in the development of target-specific therapeutics and molecular imaging agents - topics generating significant interest in both academic and industrial research circles.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.